Cas no 1152880-22-2 (1-5-Fluoro-2-(1H-pyrazol-1-yl)phenylethan-1-amine)

1-5-Fluoro-2-(1H-pyrazol-1-yl)phenylethan-1-amine is a fluorinated aromatic compound featuring a pyrazole substituent, which enhances its utility in medicinal chemistry and pharmaceutical research. The presence of the fluorine atom at the 5-position improves metabolic stability and bioavailability, while the pyrazole moiety offers versatility in forming hydrogen bonds and metal coordination complexes. This compound serves as a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other targeted therapeutics. Its well-defined structure and functional groups make it suitable for structure-activity relationship (SAR) studies and lead optimization in drug discovery.

1-5-Fluoro-2-(1H-pyrazol-1-yl)phenylethan-1-amine structure

1152880-22-2 structure

Product Name:1-5-Fluoro-2-(1H-pyrazol-1-yl)phenylethan-1-amine

CAS No:1152880-22-2

MF:C₁₁H₁₂FN₃

MW:205.231485366821

CID:5073193

Update Time:2025-06-08

1-5-Fluoro-2-(1H-pyrazol-1-yl)phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

- 1-[5-fluoro-2-(1H-pyrazol-1-yl)phenyl]ethan-1-amine
- 1-(5-fluoro-2-pyrazol-1-ylphenyl)ethanamine
- CWB88022
- 1-5-Fluoro-2-(1H-pyrazol-1-yl)phenylethan-1-amine
- Inchi： 1S/C11H12FN3/c1-8(13)10-7-9(12)3-4-11(10)15-6-2-5-14-15/h2-8H,13H2,1H3
- InChI Key： MPBWZLSWKVZFCU-UHFFFAOYSA-N
- SMILES： FC1C=CC(=C(C=1)C(C)N)N1C=CC=N1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 212
XLogP3: 1.3
Topological Polar Surface Area: 43.8

1-5-Fluoro-2-(1H-pyrazol-1-yl)phenylethan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	F592730-25mg	1-[5-Fluoro-2-(1H-pyrazol-1-yl)phenyl]ethan-1-amine	1152880-22-2		25mg	$ 70.00	2022-06-04
TRC	F592730-50mg	1-[5-Fluoro-2-(1H-pyrazol-1-yl)phenyl]ethan-1-amine	1152880-22-2		50mg	$ 95.00	2022-06-04
TRC	F592730-250mg	1-[5-Fluoro-2-(1H-pyrazol-1-yl)phenyl]ethan-1-amine	1152880-22-2		250mg	$ 365.00	2022-06-04
Enamine	EN300-72729-0.05g	1-[5-fluoro-2-(1H-pyrazol-1-yl)phenyl]ethan-1-amine	1152880-22-2	88.0%	0.05g	$88.0	2025-03-21
Enamine	EN300-72729-0.1g	1-[5-fluoro-2-(1H-pyrazol-1-yl)phenyl]ethan-1-amine	1152880-22-2	88.0%	0.1g	$132.0	2025-03-21
Enamine	EN300-72729-0.25g	1-[5-fluoro-2-(1H-pyrazol-1-yl)phenyl]ethan-1-amine	1152880-22-2	88.0%	0.25g	$188.0	2025-03-21
Enamine	EN300-72729-0.5g	1-[5-fluoro-2-(1H-pyrazol-1-yl)phenyl]ethan-1-amine	1152880-22-2	88.0%	0.5g	$353.0	2025-03-21
Enamine	EN300-72729-1.0g	1-[5-fluoro-2-(1H-pyrazol-1-yl)phenyl]ethan-1-amine	1152880-22-2	88.0%	1.0g	$470.0	2025-03-21
Enamine	EN300-72729-2.5g	1-[5-fluoro-2-(1H-pyrazol-1-yl)phenyl]ethan-1-amine	1152880-22-2	88.0%	2.5g	$923.0	2025-03-21
Enamine	EN300-72729-5.0g	1-[5-fluoro-2-(1H-pyrazol-1-yl)phenyl]ethan-1-amine	1152880-22-2	88.0%	5.0g	$1364.0	2025-03-21